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Compound of Interest

Compound Name: 2-Hydroxypinocembrin

Cat. No.: B15590918 Get Quote

To the Valued Researcher, Scientist, or Drug Development Professional,

Following a comprehensive search of scientific literature and databases, we must report that

there is currently no available information to suggest that 2-hydroxypinocembrin possesses

intrinsic fluorescence properties or has been utilized as a fluorescent probe in any application.

Our extensive searches for its excitation and emission spectra, quantum yield, and any

fluorescence-based assays involving this compound did not yield any relevant results.

The scientific literature contains a wealth of information on various fluorescent probes designed

for the detection of specific analytes such as metal ions and biological thiols. These probes are

typically engineered with specific fluorophores and reactive moieties to elicit a fluorescent

response upon interaction with their target. However, 2-hydroxypinocembrin does not appear

to be among the compounds documented for such purposes.

Therefore, we are unable to provide the requested detailed Application Notes, Protocols,

quantitative data tables, or visualizations for 2-hydroxypinocembrin as a fluorescent probe.

We recommend that researchers interested in utilizing a fluorescent probe for their specific

application consult the existing literature for well-characterized and validated fluorescent

sensors tailored to their analyte of interest. Numerous resources and publications detail the

synthesis, characterization, and application of a wide array of fluorescent probes for diverse

research needs.
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Should information regarding the fluorescent properties of 2-hydroxypinocembrin become

available in the future, we will be pleased to revisit this topic and provide the detailed

documentation you have requested.

To cite this document: BenchChem. [Application Notes and Protocols: 2-Hydroxypinocembrin
as a Fluorescent Probe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590918#2-hydroxypinocembrin-as-a-fluorescent-
probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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